![molecular formula C19H15Cl2NO2 B6193860 rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid CAS No. 2679950-68-4](/img/no-structure.png)
rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid
Overview
Description
Rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid is a useful research compound. Its molecular formula is C19H15Cl2NO2 and its molecular weight is 360.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid involves the synthesis of the cyclopenta[c]quinoline ring system followed by the attachment of the benzoic acid moiety.", "Starting Materials": [ "2,4-dichlorobenzoic acid", "2,4-dichlorobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium ethoxide", "2-nitrobenzaldehyde", "ethyl cyanoacetate", "sodium methoxide", "3,4-dichloroaniline", "sodium hydroxide", "benzoyl chloride" ], "Reaction": [ "Step 1: Synthesis of 6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline", "a. Condensation of 2,4-dichlorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and sodium ethoxide to form 2,4-dichloro-6-ethylidene-1,2,3,4-tetrahydroquinoline", "b. Reduction of 2,4-dichloro-6-ethylidene-1,2,3,4-tetrahydroquinoline with sodium borohydride to form 6,8-dichloro-1,2,3,4-tetrahydroquinoline", "c. Cyclization of 6,8-dichloro-1,2,3,4-tetrahydroquinoline with 2-nitrobenzaldehyde in the presence of ammonium acetate and sodium ethoxide to form 6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline", "Step 2: Synthesis of rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid", "a. Condensation of ethyl cyanoacetate with 3,4-dichloroaniline in the presence of sodium methoxide to form 3,4-dichloro-N-(2-cyanoethyl)aniline", "b. Reduction of 3,4-dichloro-N-(2-cyanoethyl)aniline with sodium borohydride to form 3,4-dichloro-N-(2-aminoethyl)aniline", "c. Cyclization of 3,4-dichloro-N-(2-aminoethyl)aniline with 6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline in the presence of sodium hydroxide to form rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid", "d. Esterification of rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid with benzoyl chloride in the presence of pyridine to form the final product" ] } | |
CAS No. |
2679950-68-4 |
Molecular Formula |
C19H15Cl2NO2 |
Molecular Weight |
360.2 |
Purity |
95 |
Origin of Product |
United States |
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